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Compound of Interest

Compound Name: 2-(3-Cyclohexylpropionyl)oxazole

Cat. No.: B1325484

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(3-Cyclohexylpropionyl)oxazole is a heterocyclic compound featuring an oxazole ring,
which is a common scaffold in medicinal chemistry.[1][2] The development of robust and
reliable analytical methods for the quantification of such compounds is crucial for various
stages of drug development, including pharmacokinetic studies, formulation analysis, and
quality control. These application notes provide detailed protocols for the quantification of 2-(3-
Cyclohexylpropionyl)oxazole in a pharmaceutical formulation using High-Performance Liquid
Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass
Spectrometry (GC-MS).

Chemical Structure and Properties

A diagram of the chemical structure of 2-(3-Cyclohexylpropionyl)oxazole is provided below.
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Chemical Structure of 2-(3-Cyclohexylpropionyl)oxazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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